3-(4-ethylphenoxy)-7-[(2-fluorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one

• Molecular Formula: C25H18F4O4
• Molecular Weight: 458.4 g/mol
• IUPAC Name: 3-(4-ethylphenoxy)-7-[(2-fluorophenyl)methoxy]-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C25H18F4O4/c1-2-15-7-9-17(10-8-15)32-23-22(30)19-12-11-18(13-21(19)33-24(23)25(27,28)29)31-14-16-5-3-4-6-20(16)26/h3-13H,2,14H2,1H3
• InChI Key: ISHDLYQFZOGQTO-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OCC4=CC=CC=C4F)C(F)(F)F

Description

3-(4-ethylphenoxy)-7-[(2-fluorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one is a synthetic compound with potential applications in scientific research. It is a member of the chromene family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 3-(4-ethylphenoxy)-7-[(2-fluorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one is not fully understood. However, it is believed to act through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. It has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling and growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and protect against oxidative stress. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-ethylphenoxy)-7-[(2-fluorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one in lab experiments is its ability to modulate various biological pathways. This makes it a useful tool for studying the mechanisms underlying various diseases and biological processes. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the results obtained from experiments.

Future Directions

There are many potential future directions for research on 3-(4-ethylphenoxy)-7-[(2-fluorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one. One area of interest is its potential as a therapeutic agent for the treatment of neurodegenerative diseases. Further research is needed to fully understand its mechanism of action and to determine its efficacy in animal models and clinical trials. Another area of interest is its potential as a chemopreventive agent for the prevention of cancer. Further research is needed to determine its efficacy in animal models and clinical trials. Finally, there is potential for the development of new derivatives of this compound with improved biological activity and selectivity.

Synthesis Methods

The synthesis of 3-(4-ethylphenoxy)-7-[(2-fluorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one involves the reaction of 3-(4-ethylphenoxy)-2-hydroxybenzaldehyde with 2-fluorobenzyl bromide in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with trifluoroacetic anhydride to yield the final product.

Scientific Research Applications

3-(4-ethylphenoxy)-7-[(2-fluorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one has potential applications in scientific research due to its ability to modulate various biological pathways. It has been shown to have anti-inflammatory, antitumor, and antioxidant properties. It has also been studied for its potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.